Cas no 225382-62-7 (4-chloro-6-iodothieno[3,2-d]pyrimidine)

• Product Name: 4-chloro-6-iodothieno[3,2-d]pyrimidine
• CAS No: 225382-62-7
• MF: C₆H₂ClIN₂S
• MW: 296.515950679779
• MDL: MFCD12406129
• CID: 828767
• PubChem ID: 46835550
• Update Time: 2025-06-08

4-chloro-6-iodothieno[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-iodothieno[3,2-d]pyrimidine
• 4‐CHLORO‐6‐IODOTHIENO[3,2‐D]PYRIMIDINE
• 4-Chloro-6-iodo-thieno[3,2-d]pyrimidine
• RW2791
• W-206767
• SY097909
• AC-28404
• HLXTYHBQAVCTSJ-UHFFFAOYSA-N
• AKOS005145998
• 4-Chloro-6-iodo-thieno [3,2-D]pyrimidine
• CS-0050901
• EN300-264074
• BCP27083
• OSM-S-479
• AS-34165
• Z1269191907
• DTXSID60676467
• DB-026214
• SCHEMBL2798273
• 225382-62-7
• PB25162
• MFCD09746329

• MDL： MFCD12406129
• Inchi： 1S/C6H2ClIN2S/c7-6-5-3(9-2-10-6)1-4(8)11-5/h1-2H
• InChI Key： HLXTYHBQAVCTSJ-UHFFFAOYSA-N
• SMILES： IC1=CC2=C(C(=NC=N2)Cl)S1

Computed Properties

• Exact Mass: 295.86700
• Monoisotopic Mass: 295.86719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 54.02000
• LogP: 2.94930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 4-chloro-6-iodothieno[3,2-d]pyrimidine

Professional Introduction to 4-chloro-6-iodothieno[3,2-d]pyrimidine (CAS No. 225382-62-7)

4-chloro-6-iodothieno[3,2-d]pyrimidine, with the CAS number 225382-62-7, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound features a thiophene ring fused with a pyrimidine moiety, both of which are strategically substituted with chloro and iodine atoms. The unique structural arrangement of these functional groups makes it a valuable intermediate in the synthesis of various biologically active molecules.

The< strong>thieno[3,2-d]pyrimidine scaffold is particularly noteworthy due to its presence in numerous pharmacologically relevant compounds. Its ability to interact with biological targets such as enzymes and receptors has been extensively explored in drug discovery efforts. The introduction of halogen atoms, specifically chlorine and iodine, enhances the reactivity of the molecule, making it an attractive candidate for further chemical modifications.

In recent years, there has been a surge in research focusing on the development of novel antiviral and anticancer agents. The< strong>4-chloro-6-iodothieno[3,2-d]pyrimidine structure has emerged as a promising scaffold for these applications. For instance, studies have demonstrated its potential in inhibiting viral polymerases by interfering with the replication process. Additionally, its ability to modulate kinase activity has been explored in the context of cancer therapy.

The< strong>CAS No. 225382-62-7 identification ensures that researchers can reliably source and utilize this compound for their experiments. The precise chemical specification provided by the CAS registry number is crucial for maintaining consistency and reproducibility in synthetic protocols and biological assays.

One of the most compelling aspects of< strong>4-chloro-6-iodothieno[3,2-d]pyrimidine is its versatility in medicinal chemistry. The chloro and iodine substituents can be readily manipulated through various chemical reactions such as cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations. These reactions allow for the generation of a diverse array of derivatives with tailored biological properties.

Recent advancements in synthetic methodologies have further enhanced the accessibility of< strong>4-chloro-6-iodothieno[3,2-d]pyrimidine. For example, palladium-catalyzed cross-coupling reactions have enabled the efficient construction of complex molecular architectures. These techniques have been instrumental in generating novel analogs that exhibit improved pharmacokinetic profiles and reduced toxicity.

The< strong>thienopyrimidine core has also been investigated for its potential in addressing neurological disorders. Preliminary studies suggest that derivatives of this scaffold may interact with neurotransmitter receptors, offering a new avenue for treating conditions such as Alzheimer's disease and Parkinson's disease. The presence of halogen atoms enhances binding affinity and selectivity, which are critical factors in drug design.

In conclusion, 4-chloro-6-iodothieno[3,2-d]pyrimidine (CAS No. 225382-62-7) represents a compelling candidate for further exploration in pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for developing novel therapeutic agents. As our understanding of biological mechanisms continues to evolve, compounds like this will play an increasingly important role in addressing complex diseases.